Cas no 5271-28-3 (1-Methyl-2-phenyl-piperazine Dihydrochloride)

• Product Name: 1-Methyl-2-phenyl-piperazine Dihydrochloride
• CAS No: 5271-28-3
• Molecular Formula: C₁₁H₁₆N₂
• Molecular Weight: 176.25814
• MDL: MFCD18071191
• CID: 45653
• PubChem ID: 22149714

1-Methyl-2-phenyl-piperazine Dihydrochloride Properties

Names and Identifiers

• 1-Methyl-2-phenylpiperazine
• 1-Methyl-2-phenylpiperazine dihydrochloride
• 1-methyl-2-phenylpiperazine hydrochloride
• 1-methyl-2-phenylpiperazine(SALTDATA: 2HCl 1H2O)
• 1-Methyl-2-phenyl-piperazine
• FUGQHVIDCRUGMP-UHFFFAOYSA-N
• MFCD06739021
• AC-33695
• FT-0651389
• C15921
• EN300-1709899
• FS-6361
• N-methyl(phenyl)piperazine
• AKOS006295120
• BB 0254635
• CS-0453348
• AB28402
• 5271-28-3
• CCG-209840
• SCHEMBL1579434
• AMY6324
• DB-071573

• MDL： MFCD18071191
• InChIKey： FUGQHVIDCRUGMP-UHFFFAOYSA-N
• Inchi： 1S/C11H16N2/c1-13-8-7-12-9-11(13)10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• SMILES： CN1CCNCC1C2=CC=CC=C2

Computed Properties

• Exact Mass: 176.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.131
• Heavy Atom Count: 13
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• LogP: 1.52940
• PSA: 15.27000
• Refractive Index: 1.526
• Boiling Point: 275.718°C at 760 mmHg
• Flash Point: 118.444°C
• Density: 0.992

1-Methyl-2-phenyl-piperazine Dihydrochloride Security Information

1-Methyl-2-phenyl-piperazine Dihydrochloride Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%